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molecular formula C16H10ClNO2 B8579531 4-Benzylidene-2-(2-chlorophenyl)-1,3-oxazol-5-one CAS No. 40547-06-6

4-Benzylidene-2-(2-chlorophenyl)-1,3-oxazol-5-one

Cat. No. B8579531
CAS RN: 40547-06-6
M. Wt: 283.71 g/mol
InChI Key: GIHHWZDCEABATP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08541428B2

Procedure details

To the stirred mixture of (2-chloro-benzoylamino)-acetic acid 21 (23.41 mmol), anhydrous sodium acetate (70.23 mmol), acetic anhydride (7 ml), and benzaldehyde (25.75 mmol) were added dropwise at 30° C. This mixture was then heated to 60° C. for 1 hr. The reaction mixture was poured into an ice-water solution and the resulting solids were filtered, washed with ethanol and dried on vacuum. The desired compound was obtained with a 90% yield.
Name
(2-chloro-benzoylamino)-acetic acid
Quantity
23.41 mmol
Type
reactant
Reaction Step One
Name
sodium acetate
Quantity
70.23 mmol
Type
reactant
Reaction Step One
Name
acetic anhydride
Quantity
7 mL
Type
reactant
Reaction Step One
Name
benzaldehyde
Quantity
25.75 mmol
Type
reactant
Reaction Step One
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
desired compound
Yield
90%

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:14]=[CH:13][CH:12]=[CH:11][C:3]=1[C:4]([NH:6][CH2:7][C:8]([OH:10])=[O:9])=O.C([O-])(=O)C.[Na+].C(OC(=O)C)(=O)C.[CH:27](=O)[C:28]1[CH:33]=[CH:32][CH:31]=[CH:30][CH:29]=1>>[CH:27](=[C:7]1[C:8](=[O:10])[O:9][C:4]([C:3]2[CH:11]=[CH:12][CH:13]=[CH:14][C:2]=2[Cl:1])=[N:6]1)[C:28]1[CH:33]=[CH:32][CH:31]=[CH:30][CH:29]=1 |f:1.2|

Inputs

Step One
Name
(2-chloro-benzoylamino)-acetic acid
Quantity
23.41 mmol
Type
reactant
Smiles
ClC1=C(C(=O)NCC(=O)O)C=CC=C1
Name
sodium acetate
Quantity
70.23 mmol
Type
reactant
Smiles
C(C)(=O)[O-].[Na+]
Name
acetic anhydride
Quantity
7 mL
Type
reactant
Smiles
C(C)(=O)OC(C)=O
Name
benzaldehyde
Quantity
25.75 mmol
Type
reactant
Smiles
C(C1=CC=CC=C1)=O
Step Two
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Smiles

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
60 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
were added dropwise at 30° C
FILTRATION
Type
FILTRATION
Details
the resulting solids were filtered
WASH
Type
WASH
Details
washed with ethanol
CUSTOM
Type
CUSTOM
Details
dried on vacuum

Outcomes

Product
Name
desired compound
Type
product
Smiles
C(C1=CC=CC=C1)=C1N=C(OC1=O)C1=C(C=CC=C1)Cl
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 90%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.